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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the existing literature on Calcium Picrate
(Ca(CeH2N307)2), a metallic salt of picric acid. The document covers its synthesis,
physicochemical properties, structural characteristics, and potential biological relevance, with a
focus on presenting quantitative data and detailed experimental protocols. It is intended to
serve as a core resource for professionals in research, chemical synthesis, and drug
development.

Physicochemical and Structural Properties

Calcium picrate is an alkaline-earth metal picrate that exists as a yellowish crystalline solid.[1]
Like many other metallic picrates, it is known for its explosive properties, particularly when
dehydrated.[1][2][3] The compound's properties are derived from the interaction between the
calcium cation (Ca2*) and two picrate anions. The picrate ligand typically acts in a bidentate
fashion, with the phenolic oxygen and an oxygen from an ortho-nitro group coordinating to the
calcium ion.[4] The calcium cation in its picrate salts generally exhibits a coordination number
ranging from 6 to 9, with 7 and 8 being the most common.[4]

Data Presentation: Physicochemical Properties

A summary of the key physicochemical properties of calcium picrate is presented below.
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Property Value Source
Molecular Formula C12H4CaNeO14 [5]
Molecular Weight 496.27 g/mol [5]1[6]
Exact Mass 495.9411397 Da [51[7]

Hydrogen Bond Acceptor

Count o 7
Hydrogen Bond Donor Count 0 [7]
Heavy Atom Count 33 [7]
CAS Number 16824-78-5 [51[7]

Canonical SMILES

C1=C(C=C(C(=C1--INVALID-
LINK--[O-])[O-])--INVALID-
LINK--[O-])--INVALID-LINK--
[0-].C1=C(C=C(C(=C1--
INVALID-LINK--[O-])[O-])--
INVALID-LINK--[O-])--
INVALID-LINK--[O-].[Ca+2]

[7]

Table 1. Summary of the key physicochemical properties of Calcium Picrate.

Synthesis and Purification

The synthesis of calcium picrate is most commonly achieved through two primary methods:

the reaction of picric acid with calcium carbonate or with calcium hydroxide.[4] An alternative

approach involves a double displacement reaction.[4] The choice of method impacts reaction

time, yield, and purity. For industrial-scale production, the calcium carbonate route is often

preferred for its cost-effectiveness, while the calcium hydroxide method is noted for its higher

efficiency and yield in a laboratory setting.[4]

Data Presentation: Comparison of Synthesis Methods
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Calcium Carbonate

Parameter Calcium Hydroxide Method

Method
Reaction Time ~2 hours 4-6 hours
Yield 85—-90% 75-80%
Purity >98% 95-97%
Optimal Temperature Not specified, rapid reaction 40-50°C

Table 2: A comparative analysis of the two primary synthesis methods for Calcium Picrate.[4]

Experimental Protocols

Detailed methodologies for the primary synthesis routes and subsequent purification are
provided below.

Protocol 2.1: Synthesis via Reaction with Calcium Carbonate

e Reaction Setup: A solution of picric acid (e.g., 1%) is prepared in a suitable solvent, such as
deionized water.[1]

o Addition of Reactant: Solid calcium carbonate (CaCOs) is slowly added to the acidic picric
acid solution while stirring. The reaction is characterized by the evolution of carbon dioxide
gas.[4][8]

o Reaction Conditions: The mixture is stirred continuously for 4—6 hours. The temperature is
maintained in an optimal range of 40-50°C to facilitate the reaction without degrading the
picric acid.[4]

« Filtration: After the reaction is complete, the mixture is filtered to remove any unreacted
calcium carbonate.[4]

o Crystallization: The filtrate is then cooled to approximately 10°C to aid in the precipitation of
the crude calcium picrate product.[4]

o Collection: The precipitated crystals are collected via filtration.
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Protocol 2.2: Synthesis via Reaction with Calcium Hydroxide

Reaction Setup: Prepare a solution of picric acid.

Addition of Reactant: Slowly add calcium hydroxide (Ca(OH)2) to the picric acid solution.

Reaction Conditions: This reaction is typically rapid and concludes within approximately two
hours, offering high yields.[4]

Product Collection: Follow steps 4-6 from the calcium carbonate protocol to isolate the
product.

Protocol 2.3: General Purification (Recrystallization)

 Dissolution: The crude calcium picrate product is dissolved in a minimal amount of a hot
solvent, such as acetone or an ethanol-water mixture.[1][4]

» Hot Filtration: The hot solution is filtered to remove any insoluble impurities.[4]

o Crystallization: The hot filtrate is allowed to cool slowly to room temperature, promoting the
formation of purified calcium picrate crystals.[4]

o Collection: The purified crystals are collected using vacuum filtration.[4]

e Washing: The collected crystals are rinsed with a small amount of cold solvent to remove
any residual impurities from the crystal surface.[4]

e Drying: The final product is dried, often by draft ventilation or in a vacuum.[1]

Visualization: Synthesis and Purification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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